4-(Methylamino)cyclohexanecarbonitrile

• Molecular Formula: C8H14N2
• Molecular Weight: 138.21 g/mol
• IUPAC Name: 4-(methylamino)cyclohexane-1-carbonitrile
• InChI: InChI=1S/C8H14N2/c1-10-8-4-2-7(6-9)3-5-8/h7-8,10H,2-5H2,1H3
• InChI Key: AMDKFMKXNZPPPV-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCC(CC1)C#N

Description

4-(Methylamino)cyclohexanecarbonitrile is a useful research compound. Its molecular formula is C8H14N2 and its molecular weight is 138.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Following the procedure as described in Example 25, STEP D, methyl amine and 4-oxo-cyclohexanecarbonitrile were reacted to yield 4-methyamino-cyclohexanecarbonitrile as a white solid, as its corresponding hydrochloride salt.

Synthesis routes and methods II

Procedure details

To a solution of 4-cyanocyclohexanone (200 mg, 1.626 mmol) and CH3NH2 (2M in THF) (0.8 mL, 1.626 mmol) in THF:CH2Cl2 (1:1) (4.0 mL) at 0° C. was added NaBH(OAc)3 (689 mg, 3.252 mmol) and the resulting mixture was stirred at rt for 48 h. Subsequently, the solvent was removed under reduced pressure and the residue was dissolved in ethyl acetate, washed with water, brine, dried over Na2SO4 and concentrated to afford 200 mg (89%) of 4-(methylamino)cyclohexanecarbonitrile as a white solid. 1H NMR (400 MHz, DMSO-d6) 2.91 & 2.61 (two signals, 1H) 2.23-2.24 (m, 3H) 1.02-1.99 (m, 9H); ELSD/MS (Method 3) (m/z): [M+H]+ 139.06.